2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol

• IUPAC Name: 2-[5-[(4-bromophenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]phenol
• InChI: InChI=1S/C18H16BrN3OS/c1-2-11-22-17(15-5-3-4-6-16(15)23)20-21-18(22)24-12-13-7-9-14(19)10-8-13/h2-10,23H,1,11-12H2
• InChI Key: JJDNIFDLPJKOER-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC=C(C=C2)Br)C3=CC=CC=C3O
• Molecular Formula: C18H16BrN3OS
• Molecular Weight: 402.3 g/mol

Description

2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the triazole family and has been synthesized using specific methods that have been optimized for its production.

Mechanism of Action

The mechanism of action of 2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol is not fully understood. However, studies have shown that this compound and its derivatives can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, studies have shown that this compound can inhibit the activity of tubulin, which is essential for cell division.
Biochemical and Physiological Effects:
2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol has several biochemical and physiological effects. Studies have shown that this compound and its derivatives can induce apoptosis in cancer cells and inhibit cell division. Additionally, studies have shown that this compound can inhibit the activity of tubulin, which is essential for cell division.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol in lab experiments is its potential as an anticancer agent. Studies have shown that this compound and its derivatives have potent anticancer activity against various cancer cell lines. Additionally, this compound can be used in the synthesis of polymers and evaluated for their potential as organic semiconductors.
One of the limitations of using 2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol in lab experiments is its toxicity. Studies have shown that this compound and its derivatives can be toxic to normal cells at high concentrations. Additionally, this compound can be difficult to synthesize and purify, which can limit its use in lab experiments.

Future Directions

There are several future directions for the research of 2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol. One direction is the synthesis of new derivatives and evaluation of their potential as anticancer agents. Another direction is the synthesis of new polymers based on this compound and evaluation of their potential as organic semiconductors. Additionally, further studies are needed to understand the mechanism of action of this compound and its derivatives.

Scientific Research Applications

2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol has several potential applications in scientific research. One of the areas where this compound has been studied is in the field of medicinal chemistry. Researchers have synthesized derivatives of this compound and evaluated their potential as anticancer agents. Studies have shown that some of these derivatives have potent anticancer activity against various cancer cell lines.
Another area where 2-{4-allyl-5-[(4-bromobenzyl)thio]-4H-1,2,4-triazol-3-yl}phenol has been studied is in the field of materials science. Researchers have synthesized polymers based on this compound and evaluated their potential as organic semiconductors. Studies have shown that these polymers have high charge carrier mobility and can be used in various electronic devices.